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Compound of Interest

Compound Name: 2-Butyl-5-nitrobenzofuran

Cat. No.: B137315

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and disposal of 2-Butyl-5-nitrobenzofuran and structurally
similar nitroaromatic compounds. The following question-and-answer format addresses specific
ISsues you may encounter during your experiments.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 2-Butyl-5-nitrobenzofuran?

Al: Based on data for structurally related nitrobenzofuran compounds, 2-Butyl-5-
nitrobenzofuran is expected to present several hazards. It is classified as causing skin
irritation, serious eye irritation, and potential respiratory irritation.[1] Ingestion may be harmful.
[2] Furthermore, similar nitroaromatic compounds are often toxic to aquatic life with long-lasting
effects.[2][3] All handling and disposal procedures must be conducted with these potential
hazards in mind.

Q2: What immediate actions should | take in case of accidental exposure?
A2: Immediate action is crucial in the event of an exposure.[1]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
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» Skin Contact: Immediately wash the affected skin with plenty of soap and water for at least
15 minutes while removing contaminated clothing and shoes.[1] Seek medical attention if
irritation develops or persists.

 Inhalation: Move the exposed individual to fresh air. If they are not breathing, give artificial
respiration. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1]

Q3: What are the proper storage conditions for 2-Butyl-5-nitrobenzofuran?

A3: To ensure stability and safety, store 2-Butyl-5-nitrobenzofuran in a tightly closed
container in a cool, dry, and well-ventilated area.[1][2] Keep it away from incompatible
materials, such as strong oxidizing agents, and sources of ignition.[1] For long-term storage,
refrigeration (2-8°C) is recommended.[4]

Troubleshooting Guides

Problem 1: | observe dust generation when handling the solid compound.

e Solution: Avoid creating dust.[2] Handle the compound in a well-ventilated area, preferably
within a chemical fume hood.[2] Use appropriate tools, such as a spatula, to minimize
agitation of the powder. If dust is unavoidable, respiratory protection is necessary.[5]

Problem 2: | have spilled a small amount of 2-Butyl-5-nitrobenzofuran on the lab bench.

e Solution: For a small spill, first ensure the area is well-ventilated and restrict access to the
location.[6] Wearing appropriate personal protective equipment (PPE), gently cover the spill
with an inert absorbent material such as vermiculite, sand, or a spill pillow.[7][8] Avoid using
combustible materials like paper towels to absorb the initial spill.[9] Collect the absorbed
material using non-sparking tools and place it into a suitable, labeled, and sealed container
for hazardous waste disposal.[2][6] Clean the spill area with soap and water, and collect the
cleaning materials as hazardous waste.[6]

Problem 3: | am unsure about the appropriate personal protective equipment (PPE) for my
experiment.
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» Solution: A thorough risk assessment should be conducted before beginning any experiment.
However, for handling 2-Butyl-5-nitrobenzofuran, the following PPE is mandatory:

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][5]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat.[1][5] Ensure
gloves are inspected before use and changed frequently, especially if contaminated.

o Respiratory Protection: Use in a well-ventilated area or a chemical fume hood.[1][2] If
ventilation is inadequate or there is a risk of inhaling dust, a NIOSH-approved respirator
should be used.[5]

Data Presentation

Table 1: Physical and Chemical Properties of a Structurally Similar Compound, (2-Butyl-5-
nitrobenzofuran-3-yl)(4-hydroxyphenyl)methanone

Property Value Source
Appearance Off-white to light yellow powder  [10]
Molecular Formula C19H17NO5 [10][11]
Molecular Weight 339.34 g/mol [10][11]
Melting Point 129 - 131°C [12]
Boiling Point 559.5°C at 760 mmHg [10][12]
Density 1.3 g/cm3 [10]
Flash Point 292.2°C [10]

Room Temperature; Sealed in
Storage Temperature » [12][13]
dry conditions

Experimental Protocols

General Protocol for Handling Solid 2-Butyl-5-nitrobenzofuran

e Preparation:
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o Ensure a chemical fume hood is available and functioning correctly.

o Gather all necessary PPE, including safety goggles, a lab coat, and chemical-resistant
gloves.

o Prepare a designated waste container for solid hazardous waste.

o Have spill cleanup materials (inert absorbent, scoops, and a sealable bag) readily
accessible.[14]

e Handling:

o Perform all weighing and transfers of the solid compound within the chemical fume hood
to minimize inhalation exposure.

o Use a spatula or other appropriate tool to handle the solid, avoiding actions that could
generate dust.

o Keep the container tightly closed when not in use.[1][5]
e Post-Handling:

o Thoroughly clean the work area and any equipment used. Collect all residues and
contaminated materials for proper disposal.[5]

o Remove and properly dispose of contaminated PPE, such as gloves, in the designated
hazardous waste container.[5]

o Wash hands thoroughly with soap and water after handling the compound.[1]

Mandatory Visualization
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Spill Cleanup Workflow for 2-Butyl-5-nitrobenzofuran
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Caption: Step-by-step workflow for cleaning up a minor spill of 2-Butyl-5-nitrobenzofuran.
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PPE Selection for Handling Nitroaromatic Compounds
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Caption: Decision-making process for selecting appropriate PPE when handling 2-Butyl-5-
nitrobenzofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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